Cas no 1797132-65-0 (5-Fluoro-4-hydroxyquinoline PB-22)

5-Fluoro-4-hydroxyquinoline PB-22 structure
1797132-65-0 structure
Product Name:5-Fluoro-4-hydroxyquinoline PB-22
CAS No:1797132-65-0
MF:C23H21FN2O2
MW:376.423449277878
CID:5718884
PubChem ID:124518883
Update Time:2023-10-24

5-Fluoro-4-hydroxyquinoline PB-22 Chemical and Physical Properties

Names and Identifiers

    • 5-Fluoro-4-hydroxyquinoline PB-22
    • 4-Quinolinyl 1-(5-fluoropentyl)-1H-indole-3-carboxylate
    • 5-Fluoro-4-hydroxyquinolinePB-22
    • quinolin-4-yl1-(5-fluoropentyl)-1H-indole-3-carboxylate
    • 1797132-65-0
    • QUINOLIN-4-YL 1-(5-FLUOROPENTYL)INDOLE-3-CARBOXYLATE
    • DTXSID101345199
    • PD018943
    • Inchi: 1S/C23H21FN2O2/c24-13-6-1-7-15-26-16-19(17-8-3-5-11-21(17)26)23(27)28-22-12-14-25-20-10-4-2-9-18(20)22/h2-5,8-12,14,16H,1,6-7,13,15H2
    • InChI Key: DGYDJIOQSQDDAR-UHFFFAOYSA-N
    • SMILES: FCCCCCN1C=C(C(=O)OC2C=CN=C3C=CC=CC=23)C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 376.15870608g/mol
  • Monoisotopic Mass: 376.15870608g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 8
  • Complexity: 517
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 44.1Ų

5-Fluoro-4-hydroxyquinoline PB-22 Pricemore >>

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